Cas no 847970-32-5 (Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]-)

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]- structure
847970-32-5 structure
Product name:Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]-
CAS No:847970-32-5
MF:C27H33FN4O5S
MW:544.638128995895
CID:1831173

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]-
    • Benzenesulfonamide, 3-[[4-(4-acetyl-2-fluorophenyl)-1-piperazinyl]carbonyl]-N-(cyclopropylmethyl)-4-(4-morpholinyl)-
    • Inchi: 1S/C27H33FN4O5S/c1-19(33)21-4-6-26(24(28)16-21)30-8-10-32(11-9-30)27(34)23-17-22(38(35,36)29-18-20-2-3-20)5-7-25(23)31-12-14-37-15-13-31/h4-7,16-17,20,29H,2-3,8-15,18H2,1H3
    • InChI Key: JIWSIGOZTISKJV-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2CC2)(=O)=O)=CC=C(N2CCOCC2)C(C(N2CCN(C3=CC=C(C(C)=O)C=C3F)CC2)=O)=C1

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 772.4±70.0 °C(Predicted)
  • pka: 12.00±0.50(Predicted)

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[5-[[(cyclopropylmethyl)amino]sulfonyl]-2-(4-morpholinyl)benzoyl]- Related Literature

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